(7-{[(3-Methoxyphenyl)methyl]sulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol

• IUPAC Name: [7-[(3-methoxyphenyl)methylsulfanyl]-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C27H25N3O3S/c1-16-6-4-8-19(10-16)25-29-26-23(12-22-20(14-31)13-28-17(2)24(22)33-26)27(30-25)34-15-18-7-5-9-21(11-18)32-3/h4-11,13,31H,12,14-15H2,1-3H3
• InChI Key: LOESBSXENPWYQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(CC4=C(O3)C(=NC=C4CO)C)C(=N2)SCC5=CC(=CC=C5)OC
• Molecular Formula: C27H25N3O3S
• Molecular Weight: 471.6 g/mol

Description

(7-{[(3-Methoxyphenyl)methyl]sulfanyl}-14-methyl-5-(3-methylphenyl)-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl)methanol is a useful research compound. Its molecular formula is C27H25N3O3S and its molecular weight is 471.58. The purity is usually 95%.
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Scientific Research Applications

Chemo-, Regio-, and Stereoselectivity in Synthesis

Research highlights the nuanced control over chemical reactions involving complex organic structures. For example, studies on acid-catalyzed hydromethoxylation of phenyl sulfones show the potential for highly selective synthesis, which could be relevant for creating specific configurations of molecules akin to the complex structure mentioned (Vasin et al., 2010).

Synthesis of Antitumor Agents

The synthesis of compounds with antitumor activity, such as imidazotetrazines, underscores the role of complex organic molecules in developing therapeutic agents. These studies demonstrate the potential for molecules with intricate structures to serve as prodrugs or active agents against cancer (Stevens et al., 1984).

Novel Synthesis Methods

Innovations in synthesis methods, such as the InCl3-promoted Prins cyclization, highlight the potential for efficient creation of new molecules. These methods could be applicable for synthesizing molecules with structures similar to the one inquired, offering pathways to novel compounds with potentially unique properties (Reddy et al., 2012).

Catalyst and Solvent-Free Synthesis

Research into catalyst- and solvent-free synthesis methods, such as microwave-assisted Fries rearrangement, represents a move towards greener chemistry. These techniques could be utilized in the synthesis of complex organic molecules, reducing the environmental impact and enhancing efficiency (Moreno-Fuquen et al., 2019).

Encapsulation in Zeolite

Studies on the encapsulation of complexes in zeolites for catalysis open new avenues for reusability and efficiency in reactions. Such methodologies could be applied to the synthesis or transformation of complex molecules, offering a sustainable approach to chemical manufacturing (Ghorbanloo & Maleki Alamooti, 2017).